Cas no 2097986-18-8 (methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate)

• Product Name: methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate
• CAS No: 2097986-18-8
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 5724785
• PubChem ID: 121211862
• Update Time: 2025-05-25

methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate Chemical and Physical Properties

Names and Identifiers

• AKOS026722014
• F2198-2391
• methyl 2-(5-methyl-3-pyrazin-2-ylpyrazol-1-yl)ethanimidate
• methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate
• 2097986-18-8
• 1H-Pyrazole-1-ethanimidic acid, 5-methyl-3-(2-pyrazinyl)-, methyl ester

• Inchi： 1S/C11H13N5O/c1-8-5-9(10-6-13-3-4-14-10)15-16(8)7-11(12)17-2/h3-6,12H,7H2,1-2H3
• InChI Key： OGJKCWYKUCLAGA-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(C)=CC(C2C=NC=CN=2)=N1)=N

Computed Properties

• Exact Mass: 231.11201006g/mol
• Monoisotopic Mass: 231.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 351.1±52.0 °C(Predicted)
• pka: 6.11±0.70(Predicted)

Additional information on methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate

Introduction to Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate (CAS No. 2097986-18-8)

Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate, a compound with the chemical formula C₁₀H₁₂N₄O, is a highly intriguing molecule in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The CAS number 2097986-18-8 uniquely identifies this molecule and serves as a key reference in scientific literature and databases.

The structural complexity of Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate lies in its dual functionality, incorporating both pyrazole and pyrazine rings. The presence of these heterocyclic structures enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery. Specifically, the 5-methyl substituent and the pyrazin-2-yl moiety contribute to the molecule's unique interactions with biological targets, which is a critical factor in determining its efficacy and selectivity.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with various diseases. Pyrazole derivatives, in particular, have shown promise in targeting enzymes and receptors involved in inflammation, cancer, and neurological disorders. The Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate structure has been extensively studied for its potential to interact with these targets, offering a scaffold for the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its ability to act as a versatile intermediate in synthetic chemistry. The acetimidate functional group provides a reactive site that can be readily modified through various chemical transformations, enabling the synthesis of more complex molecules. This flexibility is particularly valuable in medicinal chemistry, where rapid and efficient synthesis of analogues is often required to optimize biological activity.

The biological activity of Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain kinases and enzymes implicated in disease progression. For instance, studies have demonstrated its potential role in modulating pathways associated with tumor growth and metastasis. These findings are particularly noteworthy given the increasing demand for targeted therapies that can selectively inhibit disease-causing pathways without affecting normal cellular processes.

Furthermore, the compound's interaction with biological targets has been investigated using computational methods such as molecular docking and dynamic simulations. These approaches have provided valuable insights into the binding mechanisms and affinity of Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate towards its intended targets. Such computational studies are essential for guiding experimental design and optimizing lead compounds for clinical development.

The synthesis of Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired framework efficiently. The optimization of these synthetic routes is crucial for ensuring high yields and purity, which are essential for subsequent biological testing.

In conclusion, Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-y acetimidate (CAS No. 2097986-18-8) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further exploration. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like Methyl 2-(5-methyl -3-(py razin -2 - yl ) -1 H - p y ra z ol -1 - y l ) acetim id ate will play a crucial role in shaping the future of drug discovery and development.